molecular formula C16H16N6O4S B2808744 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide CAS No. 852152-86-4

2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

Cat. No.: B2808744
CAS No.: 852152-86-4
M. Wt: 388.4
InChI Key: YZLHZQFSMXGTFN-UHFFFAOYSA-N
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Description

2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H16N6O4S and its molecular weight is 388.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Insights

Several studies have focused on the synthesis and structural analysis of compounds related to 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide. These research efforts often aim to expand the chemical diversity of heterocyclic compounds, which are critical in developing new pharmaceuticals and materials. For instance, the work by Mekuskiene and Vainilavicius explores cyclization reactions to produce novel pyrimidine diones and their derivatives with potential biological activities (Mekuskiene & Vainilavicius, 2006). Similar studies involve synthesizing various heterocyclic compounds, including triazole and tetrahydropyrimidine derivatives, indicating the versatility and interest in this chemical space for developing new compounds with potential applications in drug development and beyond (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Activities

Research into the biological activities of compounds structurally related to this compound has shown a range of potential therapeutic applications. For example, Singh et al. synthesized a series of triazole derivatives and evaluated their antibacterial activities, providing insights into their potential as antimicrobial agents (Singh, Kaur, Kumar, Kumar, & Kumar, 2010). Mirzayi et al. focused on tetrahydropyrimidinone(thione)-triazole hybrids, assessing their cytotoxic and antimicrobial activities, which highlights the compound's relevance in discovering new anticancer and antibiotic treatments (Mirzayi, Kakanj, Sepehri, Alavinejad, Bakherad, & Ghazi-Khansari, 2021).

Properties

IUPAC Name

2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N6O4S/c1-26-11-4-2-10(3-5-11)22-13(20-21-16(22)27-8-12(17)23)6-9-7-14(24)19-15(25)18-9/h2-5,7H,6,8H2,1H3,(H2,17,23)(H2,18,19,24,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YZLHZQFSMXGTFN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N)CC3=CC(=O)NC(=O)N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N6O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

388.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.